Cas no 228107-82-2 (2-3,5-bis(trifluoromethyl)phenyl-2-hydroxyacetic acid)

• Product Name: 2-3,5-bis(trifluoromethyl)phenyl-2-hydroxyacetic acid
• CAS No: 228107-82-2
• MF: C₁₀H₆F₆O₃
• MW: 288.143264293671
• MDL: MFCD03789125
• CID: 253364
• PubChem ID: 2756743
• Update Time: 2025-11-02

2-3,5-bis(trifluoromethyl)phenyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxyacetic acid
• 3,5-Bis(trifluoromethyl)mandelic acid
• [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetic acid
• 2-[3,5-bis(trifluoromethyl)phenyl]-2-oxidanyl-ethanoic acid
• A816370
• AC1MBU9M
• FT-0644065
• 2-(3,5-Bis(trifluoromethyl)phenyl)-2-hydroxyacetic acid
• 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxy-acetic Acid
• 3,5-bis-(Trifluoromethyl)mandelic acid
• 2-3,5-bis(trifluoromethyl)phenyl-2-hydroxyacetic acid
• DTXSID80373507
• MFCD03789125
• 228107-82-2
• FS-5325
• SCHEMBL531262
• EN300-1934634
• 2-[3, 5-bis(trifluoromethyl)phenyl]-2-hydroxyacetic acid
• CS-0267991
• SY063554
• AKOS005063833

• MDL： MFCD03789125
• Inchi： 1S/C10H6F6O3/c11-9(12,13)5-1-4(7(17)8(18)19)2-6(3-5)10(14,15)16/h1-3,7,17H,(H,18,19)
• InChI Key： ZVACZNUZAKRYHT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(C(=O)O)O)C=1)(F)F

Computed Properties

• Exact Mass: 288.02200
• Monoisotopic Mass: 288.02211302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• PSA: 57.53000
• LogP: 2.84220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3,5-bis(trifluoromethyl)phenyl-2-hydroxyacetic acid

Latest Research Briefing on 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxyacetic acid (CAS: 228107-82-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxyacetic acid (CAS: 228107-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceutical agents. Its trifluoromethyl groups enhance lipophilicity and metabolic stability, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, showing promising activity against viral targets. The study utilized X-ray crystallography to elucidate the binding interactions of derivatives of 228107-82-2 with target enzymes, providing a structural basis for further optimization.

In addition to its applications in antiviral therapy, research has explored the compound's potential in oncology. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxyacetic acid exhibit selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress pathways. The study, published in Bioorganic & Medicinal Chemistry Letters, identified the compound's ability to modulate reactive oxygen species (ROS) levels as a key mechanism of action.

Further investigations into the pharmacokinetic properties of 228107-82-2 have been conducted to assess its suitability as a drug candidate. A recent pharmacokinetic profiling study, detailed in the European Journal of Pharmaceutical Sciences, reported favorable absorption and distribution characteristics in rodent models. However, the study also noted rapid metabolism, suggesting the need for structural modifications to improve bioavailability. These findings underscore the compound's potential while highlighting areas for further research and development.

In conclusion, 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxyacetic acid (CAS: 228107-82-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span antiviral and anticancer therapies, with ongoing studies aimed at optimizing its pharmacological properties. Future research directions include the development of more stable derivatives and comprehensive in vivo efficacy studies to advance this compound toward clinical applications.